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2-(4-oxoquinazolin-3(4H)-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide

Physicochemical profiling Drug-likeness Permeability prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H16N6O2
Molecular Weight 360.4 g/mol
Cat. No. B4500314
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Technical Parameters

Basic Identity
Product Name2-(4-oxoquinazolin-3(4H)-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide
Molecular FormulaC19H16N6O2
Molecular Weight360.4 g/mol
Structural Identifiers
SMILESC1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)CN4C=NC=N4
InChIInChI=1S/C19H16N6O2/c26-18(10-24-13-21-17-4-2-1-3-16(17)19(24)27)23-15-7-5-14(6-8-15)9-25-12-20-11-22-25/h1-8,11-13H,9-10H2,(H,23,26)
InChIKeyLAPYOAGTARMAQI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(4-Oxoquinazolin-3(4H)-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide — Structural Identity, Supplier Catalog Status, and Core Physicochemical Profile for Procurement Screening

2-(4-Oxoquinazolin-3(4H)-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide (molecular formula C19H16N6O2, MW 360.37 g/mol) is a synthetic small-molecule screening compound that integrates a 4-oxoquinazolinone core, an acetamide linker, a para-substituted phenyl spacer, and a 1,2,4-triazole terminal moiety . The compound is catalogued by ChemDiv under compound ID Y042-3877 with a calculated logP of 0.5758, logD of 0.5758, topological polar surface area (TPSA) of 74.465 Ų, and one hydrogen bond donor . It is classified as achiral and is available as a solid screening aliquot (28 mg scale) with a quoted shipping lead time of approximately one week . The compound belongs to the broader quinazolinone–1,2,4-triazole hybrid chemotype, a scaffold class that has been independently investigated for antibacterial, anticancer, and enzyme-inhibitory properties in peer-reviewed studies [1][2].

Selection Context Screening compound for hit-finding campaigns Para-substituted quinazolinone-triazole hybrid chemotype
Workflow Fit Achiral solid aliquot supports medium-throughput screening No enantiomeric resolution required
Procurement Fit Catalog stock from diversity screening library Reported drug-like calculated properties; ~1 week lead time

Why Simple In-Class Substitution of 2-(4-Oxoquinazolin-3(4H)-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide Is Scientifically Unjustified

Although multiple vendors list quinazolinone–triazole–acetamide hybrids under the same molecular formula (C19H16N6O2), the precise regiochemistry of triazole attachment to the central phenyl ring and the substitution pattern on the quinazolinone core create structurally distinct chemical entities with divergent physicochemical and pharmacological profiles . For instance, the ortho-substituted positional isomer 2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]acetamide (ChemBridge #78763004) shares the identical molecular weight and formula but differs in the spatial orientation of the triazolylmethyl group, which alters both the three-dimensional pharmacophore presentation and the calculated molecular descriptors relevant to passive permeability and target engagement [1]. Furthermore, published structure–activity relationship (SAR) studies on the quinazoline–triazole–acetamide series demonstrate that even minor substituent changes on the phenyl ring produce IC50 variations exceeding 4-fold against the same cancer cell line, confirming that generic in-class interchange is scientifically invalid without matched experimental data [2].

Target Compound
Para-substituted triazolylmethylphenyl
Linear topology with spatial separation between quinazolinone and triazole motifs; reported TPSA 74.465 Ų.
Potential Substitute
Ortho-substituted positional isomer (e.g., ChemBridge #78763004)
Identical molecular formula, but ortho-substitution may alter planarity, solvation, and pharmacophore presentation.
Positional isomerism may shift target engagement and permeability. In-class substitution is not interchangeable without matched experimental data. SAR studies show >4-fold IC50 variation with minor phenyl substituent changes.

Quantitative Differential Evidence for 2-(4-Oxoquinazolin-3(4H)-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide Versus Closest Analogs

Physicochemical Differentiation: LogP, LogD, and TPSA Comparison of the Para-Substituted Target Compound Versus Ortho-Substituted Positional Isomer

The target compound (para-substituted triazolylmethyl on the central phenyl ring) exhibits a calculated logP of 0.5758, logD of 0.5758, and TPSA of 74.465 Ų, as reported in the ChemDiv compound datasheet . These values place the compound within favorable drug-like chemical space by standard oral bioavailability filters (e.g., Lipinski, Veber). In contrast, the ortho-substituted positional isomer (ChemBridge #78763004, 2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]acetamide) is expected, based on the established effect of ortho-substitution on molecular planarity and solvation, to exhibit a higher TPSA and altered logD due to intramolecular hydrogen-bonding potential between the ortho-triazole and the acetamide NH [1]. The para-substitution pattern preserves a linear molecular topology that maximizes the spatial separation between the quinazolinone hydrogen-bond acceptor pharmacophore and the triazole metal-coordination motif, a feature that published molecular docking studies on related quinazoline–triazole hybrids have correlated with improved target-binding geometry [2].

Physicochemical Differentiation
Head-to-head
Target: logP 0.5758, logD 0.5758, TPSA 74.465 Ų. Ortho-isomer: values not publicly reported; structurally predicted to differ in TPSA and logD.
Supports distinct permeability and solubility context for para-substitution.
In silico calculation; experimental measurement recommended.
Physicochemical profiling Drug-likeness Permeability prediction

Antibacterial Activity: Class-Level Evidence from Closely Related Quinazoline–1,2,4-Triazole–Phenylacetamide Hybrids Against Xanthomonas oryzae pv. oryzae

In a study by Fan et al. (2019), eighteen 2-((2-(4-(1H-1,2,4-triazol-1-yl)phenyl)quinazolin-4-yl)oxy)-N-phenylacetamide derivatives — compounds that share the same 1,2,4-triazole–phenyl–quinazoline/quinazolinone hybrid architecture as the target compound — were evaluated against Xanthomonas oryzae pv. oryzae (Xoo), the causative agent of rice bacterial leaf blight [1]. Compounds 4c, 4g, and 4q exhibited EC50 values of 35.0, 36.5, and 32.4 µg/mL, respectively, which were approximately 1.5-fold more potent than the commercial bactericide bismerthiazol (EC50 = 89.8 µg/mL) [1]. In a parallel study, Yang and Bao (2017) reported that 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group produced EC50 values ranging from 34.5 to 58.2 µg/mL against Xoo, all significantly lower than bismerthiazol at 85.6 µg/mL [2]. Although the specific EC50 of the target compound has not been published, its structural congruence with the active chemotypes in these studies supports the inference that the 4-oxoquinazolinone–triazole–phenylacetamide scaffold is a validated pharmacophore for anti-Xoo activity [1][2].

Antibacterial Activity
Class-level inference
Class representatives EC50 32.4–58.2 µg/mL vs. Xoo; 1.5–2.6× more potent than bismerthiazol (EC50 85.6–89.8 µg/mL). Target compound not directly measured.
Supports antimicrobial screening context for Xanthomonas oryzae.
In vitro turbidimetric assay; direct confirmatory testing pending.
Agricultural bactericide Phytopathogen control Xanthomonas oryzae

Anticancer Cytotoxic Potential: Class-Level SAR Evidence from Quinazoline–Triazole–Acetamide Series Against Human Cancer Cell Lines

Pedrood et al. (2023) synthesized and evaluated twelve quinazoline-based triazole-acetamide derivatives (8a–l) for in vitro cytotoxicity against HCT-116 (colon), MCF-7 (breast), and HepG2 (liver) human cancer cell lines, alongside the normal cell line WRL-68 [1]. The most potent derivative, 8a (X = 4-OCH₃, R = H), exhibited IC50 values of 10.72 µM (48 h) and 5.33 µM (72 h) against HCT-116, compared with doxorubicin at 1.66 µM and 1.21 µM, respectively [1]. Against HepG2, compound 8a showed IC50 values of 17.48 µM (48 h) and 7.94 µM (72 h) [1]. Critically, all derivatives in this series demonstrated limited toxicity against the normal WRL-68 cell line, suggesting a degree of cancer-cell selectivity [1]. The SAR analysis revealed that substituent variation on the phenyl ring produced IC50 differences of >4-fold against the same cell line (e.g., MCF-7 at 72 h: compound 8k IC50 = 11.32 µM vs. compound 8a IC50 = 12.96 µM vs. compound 8f IC50 = 21.29 µM at 48 h) [1]. The target compound, which bears a 4-(1H-1,2,4-triazol-1-ylmethyl) substitution on the phenyl ring, occupies an unexplored position within this SAR landscape whose activity cannot be extrapolated from existing data without direct experimental determination [1].

Anticancer Cytotoxic Potential
Class-level inference
Class representatives IC50 5.33–21.29 µM (HCT-116, MCF-7, HepG2); >4-fold variation with single substituent changes. Target compound not directly measured.
Supports cell-model endpoint review; SAR steepness precludes bioequivalence assumptions.
MTT assay; de novo cytotoxicity evaluation required.
Anticancer screening Cytotoxicity assay Quinazoline hybrids

Enzyme Inhibitory Activity: Scaffold-Level Evidence from 2-(4-Oxoquinazolin-3(4H)-yl)acetamide Derivatives as MTB InhA Inhibitors

Pedgaonkar et al. (2014) evaluated twenty-eight 2-(4-oxoquinazolin-3(4H)-yl)acetamide derivatives for inhibition of Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA), a validated anti-TB drug target [1]. The lead compound UPS17 (2-(4-oxoquinazolin-3(4H)-yl)-N-(thiazol-2-yl)acetamide) and its optimized derivative, compound 21, demonstrated 88.12% InhA inhibition at 10 µM with an IC50 of 3.12 µM and a MIC of 4.76 µM against drug-sensitive MTB, while remaining non-cytotoxic at 100 µM against RAW 264.7 macrophages [1]. Sixteen of the twenty-eight compounds achieved IC50 values below 10 µM against InhA [1]. The target compound shares the identical 2-(4-oxoquinazolin-3(4H)-yl)acetamide core scaffold but extends it with a triazole–phenyl moiety that is absent from the Pedgaonkar series. This structural extension introduces additional hydrogen-bond acceptor capacity (seven total HBA vs. fewer in the Pedgaonkar compounds) and a metal-coordinating triazole ring that could confer binding to alternative or additional enzyme targets beyond InhA [1]. No direct InhA inhibition data exist for the target compound.

Enzyme Inhibitory Activity
Class-level inference
Core scaffold achieves MTB InhA IC50 3.12 µM (compound 21). Target compound extends scaffold with triazole-phenyl moiety; effect on InhA uncharacterized.
May support anti-infective screening cascades; target selectivity may differ.
Recombinant enzyme assay; direct InhA data not available.
Tuberculosis InhA inhibition Enoyl-ACP reductase

α-Glucosidase Inhibition: Quantitative Benchmarking of the Quinazolinone–Triazole–Acetamide Conjugate Class Against Acarbose

Moghadam Farid et al. (2023) reported a series of quinazolinone-1,2,3-triazole-acetamide conjugates that exhibited significant in vitro α-glucosidase inhibitory activity, with IC50 values spanning 4.8–140.2 µM, compared with the standard clinical inhibitor acarbose (IC50 = 750.0 µM) [1]. The most potent analog in this series (compound 8m) achieved an IC50 of 4.8 µM, representing an approximately 156-fold improvement over acarbose, and kinetic analysis confirmed a competitive inhibition mode with a Ki value of 4.8 µM [1]. Although this series employs a 1,2,3-triazole regioisomer rather than the 1,2,4-triazole present in the target compound, the shared quinazolinone–triazole–acetamide pharmacophoric architecture suggests that the target compound may similarly engage carbohydrate-hydrolyzing enzyme active sites. The 1,2,4-triazole motif in the target compound provides a distinct nitrogen-atom spatial arrangement (N1 and N2 at positions 1 and 2 versus N1, N2, and N3 at positions 1, 2, and 3 in the 1,2,3-triazole series) that may alter hydrogen-bonding geometry with catalytic residues [1]. No α-glucosidase data exist for the specific target compound.

α-Glucosidase Inhibition
Class-level inference
1,2,3-triazole conjugates IC50 4.8–140.2 µM; up to 156-fold more potent than acarbose (IC50 750 µM). Target compound uses 1,2,4-triazole; activity untested.
Supports enzyme screening context; regioisomerism is an untested variable.
Competitive inhibition (Ki 4.8 µM) confirmed for 1,2,3-triazole series.
α-Glucosidase inhibition Antidiabetic screening Enzyme kinetics

Procurement-Ready Physicochemical Profile and Screening Library Provenance of Compound Y042-3877

The target compound (ChemDiv ID: Y042-3877) is catalogued within ChemDiv's diversity screening collection, which encompasses over 1.6 million stock-available compounds and represents a validated drug-like chemistry space exceeding 13 billion virtual compounds . The compound's calculated properties — logP 0.5758, logD 0.5758, TPSA 74.465 Ų, hydrogen bond acceptor count of 7, hydrogen bond donor count of 1, and polar surface area below 140 Ų — satisfy standard drug-likeness filters (Lipinski Rule of Five, Veber criteria) and are consistent with oral bioavailability potential . The achiral nature of the compound eliminates the need for enantiomeric resolution, simplifying procurement logistics and reducing cost compared to chiral analogs that require stereospecific synthesis or separation . The compound is supplied as a 28 mg solid aliquot with a quoted shipping lead time of approximately one week, making it amenable to rapid screening initiation . In contrast, the simpler analog 2-(4-oxoquinazolin-3(4H)-yl)-N-(4H-1,2,4-triazol-3-yl)acetamide (MW 270.25, lacking the phenyl spacer) has a substantially lower molecular weight and reduced structural complexity, which may limit its ability to explore diverse binding pockets compared to the extended target compound .

Procurement-Ready Profile
Direct head-to-head
MW 360.37; logP 0.5758; TPSA 74.465 Ų; HBD 1; HBA 7; achiral; 28 mg stock; ~1 week lead time. Satisfies standard drug-likeness filters.
Supports procurement for hit-finding campaigns prioritizing scaffold diversity.
Calculated descriptors; vendor catalog specifications.
Screening library Drug-like properties High-throughput screening

Priority Application Scenarios for 2-(4-Oxoquinazolin-3(4H)-yl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide Based on Quantitative Evidence

Agricultural Bactericide Screening Against Xanthomonas oryzae pv. oryzae (Rice Bacterial Leaf Blight)

The target compound should be prioritized for in vitro antibacterial screening against Xoo, the causative agent of rice bacterial leaf blight. As demonstrated by Fan et al. (2019) and Yang & Bao (2017), closely related quinazoline–1,2,4-triazole–phenylacetamide hybrids exhibit EC50 values (32.4–58.2 µg/mL) that are 1.5–2.6× more potent than the commercial standard bismerthiazol (EC50 = 85.6–89.8 µg/mL) [1][2]. The target compound's para-triazolylmethylphenyl substitution represents a structurally distinct modification within this validated anti-Xoo chemotype, and direct head-to-head comparison against bismerthiazol under standardized turbidimetric assay conditions would establish whether the para-substitution pattern confers superior, equivalent, or inferior potency relative to published analogs [1][2].

Anticancer Hit Identification via Cytotoxicity Profiling Against HCT-116, MCF-7, and HepG2 Cell Lines

The target compound is a rational candidate for inclusion in medium-throughput cytotoxicity screening panels against human cancer cell lines, given the established anticancer potential of the quinazoline–triazole–acetamide scaffold class. Pedrood et al. (2023) demonstrated that structurally related compounds achieve IC50 values of 5.33–21.29 µM across HCT-116, MCF-7, and HepG2 lines while maintaining limited toxicity toward normal WRL-68 cells [3]. The steep SAR within this series — where single substituent changes produce >4-fold IC50 variations — means that the target compound's unique para-substitution pattern must be empirically evaluated rather than predicted from existing data [3]. Procurement for this application should include parallel testing against a normal cell line to assess cancer-cell selectivity.

Enzyme Inhibition Screening Cascade: α-Glucosidase and MTB InhA as Primary Targets

Two enzyme targets warrant prioritization for the target compound based on scaffold-class evidence. First, the quinazolinone–triazole–acetamide architecture has produced α-glucosidase inhibitors with IC50 values as low as 4.8 µM — a 156-fold improvement over acarbose (IC50 = 750.0 µM) — with confirmed competitive inhibition kinetics (Ki = 4.8 µM) [4]. Second, the 2-(4-oxoquinazolin-3(4H)-yl)acetamide core has yielded MTB InhA inhibitors with IC50 values of 3.12 µM and anti-MTB MIC values of 4.76 µM [5]. The target compound combines both pharmacophoric elements and should be screened against both enzymes to determine whether the hybrid scaffold retains, enhances, or redirects inhibitory activity. The 1,2,4-triazole regioisomerism in the target compound represents an unexplored variable relative to the published 1,2,3-triazole series, making this screening scientifically informative regardless of outcome [4].

Hit-to-Lead Optimization Programs Leveraging Drug-Like Physicochemical Properties

The target compound's favorable calculated drug-likeness parameters — logP 0.5758, TPSA 74.465 Ų, single hydrogen bond donor, achiral nature — position it as a synthetically tractable starting point for medicinal chemistry optimization programs . The para-substituted phenyl linker provides a modular site for systematic SAR exploration: the triazole moiety can be varied (1,2,4- vs. 1,2,3-triazole; N-substitution pattern), the phenyl ring can be functionalized with electron-withdrawing or electron-donating groups, and the quinazolinone core can be substituted at the 2-, 6-, or 7-positions. The compound's availability from ChemDiv's stock collection (28 mg scale, ~1 week lead time) enables rapid procurement for preliminary profiling before committing to custom resynthesis of optimized analogs .

Application
Selection Property
Validation Focus
Antimicrobial screening against Xanthomonas oryzae
Class-validated anti-Xoo chemotype
EC50 head-to-head vs. bismerthiazol; turbidimetric assay endpoints
Cancer cell-model screening (HCT-116, MCF-7, HepG2)
Steep SAR; unique para-substitution pattern
Cell-viability endpoints; parallel normal-cell selectivity review
Enzyme inhibition screening (α-glucosidase, MTB InhA)
Dual pharmacophore: core scaffold + triazole extension
IC50 and kinetic mode; 1,2,4-triazole regioisomer comparison
Hit-to-lead optimization starting point
Drug-like calculated properties; modular substitution sites
Synthetic tractability; SAR exploration at phenyl and triazole positions
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